Cas no 73663-83-9 (but-2-ynediamide hydrate (2:1))
73663-83-9 structure
Product Name:but-2-ynediamide hydrate (2:1)
CAS No:73663-83-9
MF:C8H10N4O5
MW:242.188801288605
CID:1765796
PubChem ID:51988
Update Time:2025-04-21
but-2-ynediamide hydrate (2:1) Chemical and Physical Properties
Names and Identifiers
-
- but-2-ynediamide hydrate (2:1)
- but-2-ynediamide,hydrate
- but-2-ynediamide;hydrate
- DTXSID00223878
- ACETYLENEDICARBOXAMIDE, HEMIHYDRATE
- 73663-83-9
-
- Inchi: 1S/2C4H4N2O2.H2O/c2*5-3(7)1-2-4(6)8;/h2*(H2,5,7)(H2,6,8);1H2
- InChI Key: BYJPDIHAQQLZEP-UHFFFAOYSA-N
- SMILES: O=C(C#CC(N)=O)N.O=C(C#CC(N)=O)N.O
Computed Properties
- Exact Mass: 242.06511943g/mol
- Monoisotopic Mass: 242.06511943g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 165
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 173Ų
but-2-ynediamide hydrate (2:1) Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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